Cas no 21078-80-8 (5-methylundecan-5-ol)

• Product Name: 5-methylundecan-5-ol
• CAS No: 21078-80-8
• MF: C₁₂H₂₆O
• MW: 186.334244251251
• CID: 1398095
• PubChem ID: 10877850
• Update Time: 2025-04-20

5-methylundecan-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-methylundecan-5-ol
• 5-undecanol, 5-methyl-
• LogP
• 5-methyl-5-undecanol
• SCHEMBL2340251
• 5-methyl-undecan-5-ol
• UBPIXMRNQVOZNL-UHFFFAOYSA-N
• 21078-80-8
• DTXSID201030737

• Inchi： 1S/C12H26O/c1-4-6-8-9-11-12(3,13)10-7-5-2/h13H,4-11H2,1-3H3
• InChI Key： UBPIXMRNQVOZNL-UHFFFAOYSA-N
• SMILES： OC(C)(CCCC)CCCCCC

Computed Properties

• Exact Mass: 186.19848
• Monoisotopic Mass: 186.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.831
• Boiling Point: 234.6°C at 760 mmHg
• Flash Point: 99.3°C
• Refractive Index: 1.44
• PSA: 20.23